lithium;oxido(oxo)iron

• IUPAC Name: lithium;oxido(oxo)iron
• InChI: InChI=1S/Fe.Li.2O/q;+1;;-1
• InChI Key: JXGGISJJMPYXGJ-UHFFFAOYSA-N
• Canonical SMILES: [Li+].[O-][Fe]=O
• Molecular Formula: FeLiO2
• Molecular Weight: 94.8 g/mol

Description

Lithium;oxido(oxo)iron, chemically represented as LiFeO₂, is a lithium iron(III) oxide compound with a layered structure. It is characterized by alternating layers of lithium and iron-oxygen octahedra, forming a stable framework for lithium-ion intercalation . Its electrochemical activity stems from the Fe³⁺/Fe⁴⁺ redox couple, though its practical capacity (~70–120 mAh/g) is lower than commercial layered oxides like LiCoO₂ .

Preparation Methods

Synthetic Routes: The compound can be synthesized through a series of chemical reactions involving specific reagents and catalysts. The exact synthetic route depends on the desired purity and yield.

Reaction Conditions: The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired product formation. Common solvents and reagents used in the synthesis include organic solvents, acids, and bases.

Chemical Reactions Analysis

Compound “lithium;oxido(oxo)iron” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for substitution reactions include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Compound “lithium;oxido(oxo)iron” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on human health.

Industry: The compound is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of compound “lithium;oxido(oxo)iron” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Compositional Similarities

LiFeO₂ belongs to the family of layered lithium transition metal oxides (LiTMₓO₂, TM = transition metal). Key analogs include:

Compound	Formula	Transition Metal	Structure Type	Key Features
Lithium cobalt oxide	LiCoO₂	Co³⁺	Layered (R-3m)	High voltage (3.9 V vs. Li⁺/Li), moderate capacity (~140 mAh/g)
Lithium nickel oxide	LiNiO₂	Ni³⁺	Layered (R-3m)	High capacity (~180 mAh/g), structural instability
Lithium gallium oxide	LiGaO₂	Ga³⁺	Wurtzite-derived	Wide bandgap semiconductor, non-battery use
Lithium-rich oxides	Li₁.₂Ni₀.₂Mn₀.₆O₂	Mn/Ni	Composite layered	Anionic redox (O²⁻/O⁻), high capacity (>250 mAh/g)

Electrochemical Performance

• LiCoO₂: ~140 mAh/g (utilizing Co³⁺/Co⁴⁺) . LiNiO₂: ~180 mAh/g (Ni³⁺/Ni⁴⁺), but suffers from cation mixing . Lithium-rich oxides: >250 mAh/g via combined cationic (Mn/Ni) and anionic (O) redox .

• Voltage and Stability :

  • LiFeO₂ operates at ~3.0 V vs. Li⁺/Li, lower than LiCoO₂ (3.9 V) and LiNiO₂ (3.8 V) .
  • Lithium-rich oxides exhibit voltage fade due to oxygen loss and structural reorganization .

• Cycle Life :

  • LiFeO₂ shows moderate cyclability but requires carbon coating or doping to enhance conductivity .
  • LiCoO₂ retains ~80% capacity after 500 cycles in optimized conditions .
  • Lithium-rich oxides degrade rapidly due to oxygen release and phase transitions .

Research Advancements and Challenges

Enhancements for LiFeO₂

• Nanostructuring: Nanoparticle synthesis improves Li⁺ diffusion rates .
• Composite Formation: Blending with conductive matrices (e.g., carbon nanotubes) mitigates low electronic conductivity .

Competing Materials

• Polyanionic Compounds : Iron-based polyanionics (e.g., LiFePO₄) offer higher stability but lower voltage (~3.4 V) .
• Sodium-Ion Alternatives : Sodium iron oxides (e.g., NaFeO₂) are emerging as low-cost substitutes but face energy density limitations .